methyl 5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 5-(3,4-dichlorophenyl)-1-(4-methylphenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C18H14Cl2N2O2/c1-11-3-6-13(7-4-11)22-17(10-16(21-22)18(23)24-2)12-5-8-14(19)15(20)9-12/h3-10H,1-2H3
• InChI Key: GMSZPSDOTVLJNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=N2)C(=O)OC)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2O2
• Molecular Weight: 361.2 g/mol

Description

Methyl 5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate, commonly known as DCPM, is a chemical compound that has been widely used in scientific research. DCPM belongs to the class of pyrazole derivatives and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related pyrazole compounds involves regiospecific reactions, and single-crystal X-ray analysis provides unambiguous structure determination. These methods are crucial for identifying correct regioisomers and understanding molecular conformation and assembly (Kumarasinghe, Hruby, & Nichol, 2009) $source$source.
• Studies have demonstrated the one-pot synthesis of methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate, highlighting efficient synthetic routes for pyrazole derivatives (Saeed, Arshad, & Flörke, 2012) $source$source.

Molecular Structures and Supramolecular Assembly

• Research on reduced bipyrazoles from pyrazole precursors includes synthetic sequences, molecular structures, and supramolecular assembly, which are significant for understanding the material properties and potential applications of these compounds (Cuartas, Insuasty, Cobo, & Glidewell, 2017) $source$source.

Biological and Pharmacological Studies

• While excluding direct drug use and side effects, research into comenic acid derivatives containing isoxazole and isothiazole moieties has shown a synergistic effect in mixtures with antitumor drugs used in chemotherapy, indicating the potential for these compounds in enhancing drug efficacy (Kletskov et al., 2018) $source$source.

Materials Science and Corrosion Inhibition

• Pyrazole derivatives have been studied for their corrosion inhibition performance on mild steel in HCl solution. These studies include gravimetric, electrochemical, and DFT (Density Functional Theory) analyses to understand the efficiency and mechanism of corrosion inhibition, which is crucial for the protection of industrial materials (Yadav, Gope, Kumari, & Yadav, 2016) $source$source.

Computational Chemistry

• Theoretical investigations have been conducted on pyrazole-4-carboxylic acid derivatives, combining experimental and theoretical studies to explore their electronic structure and potential applications in various fields (Viveka, Vasantha, Dinesha, Naveen, Lokanath, & Nagaraja, 2016) $source$source.